1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone

• IUPAC Name: 1-phenyl-2-(1,2,4-triazol-1-yl)ethanone
• InChI: InChI=1S/C10H9N3O/c14-10(6-13-8-11-7-12-13)9-4-2-1-3-5-9/h1-5,7-8H,6H2
• InChI Key: RXGNQUOYJPSWRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CN2C=NC=N2
• Molecular Formula: C10H9N3O
• DSSTOX Substance ID: DTXSID10377518
• Molecular Weight: 187.20 g/mol
• Solubility: 24.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 58905-26-3

Description

“1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone” is a compound with the molecular formula C10H9N3O. In the molecule of this compound, the triazole and phenyl rings are nearly perpendicular to each other, with a dihedral angle of 88.72 (4)°.

Synthesis Analysis

The title compound was synthesized by the reaction of 1H-1,2,4-triazole with 2-bromo-1-phenylethanone. To a vigorously stirred suspension of 1H-1,2,4-triazole (1105 mg, 16 mmol) and 2-bromo-1-phenylethanone (1990 mg, 10 mmol) in acetone (6 ml) was added triethylamine (2.2 ml) dropwise over a period of 1 hour.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a density of 1.2±0.1 g/cm3, a boiling point of 381.4±44.0 °C at 760 mmHg, and a flash point of 184.4±28.4 °C. The compound has 4 hydrogen bond acceptors, 0 hydrogen bond donors, and 3 freely rotating bonds.

Scientific Research Applications

Antimicrobial and Antifungal Properties

1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone derivatives demonstrate significant potential in antimicrobial applications. For instance, a series of novel derivatives synthesized from this compound showed inhibitory effects against various bacteria and fungi, with notable efficacy against Gram-negative bacteria and certain fungal species (Li Bochao et al., 2017). Additionally, compounds containing this structure have displayed moderate to excellent fungicidal activity against specific fungi such as Cercospora arachidicola Hori, indicating their potential utility in agricultural fungicides (H. Mao, Hong Song, De-Qing Shi, 2013).

Corrosion Inhibition

Research has also explored the use of this compound derivatives in the field of corrosion inhibition. A synthesized derivative, for instance, has shown high inhibition efficiency for mild steel in a corrosive hydrochloric acid environment, demonstrating the potential for industrial applications in protecting metals from corrosion (Q. Jawad et al., 2020).

Optical Properties

This compound and its derivatives also exhibit interesting optical properties. For example, novel derivatives synthesized showed distinctive UV-vis absorption and fluorescence spectra, which could have implications in materials science, particularly in the development of optical materials (Wei-yong Liu et al., 2010).

Insecticidal and Fungicidal Activities

Additionally, certain synthesized derivatives of this compound have been found to exhibit good insecticidal activity against aphids and moderate fungicidal activities, suggesting potential uses in pest control and agricultural applications (L. Meng, De-Qing Shi, 2009).

Future Directions

The future directions for “1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone” could involve further exploration of its potential anticancer properties, as suggested by the promising cytotoxic activity of some 1,2,4-triazole derivatives.

Biochemical Analysis

Biochemical Properties

It is known that nitrogen atoms of the 1,2,4-triazole ring can bind to the iron in the heme moiety of CYP-450, and phenyl moieties have a key interaction in the active site of the enzyme . This suggests that 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone may interact with enzymes and other biomolecules, potentially influencing biochemical reactions.

Molecular Mechanism

It is known that the compound can form hydrogen bonds due to its carbonyl group , which may influence its interactions with biomolecules and its effects at the molecular level.

Customer Q & A

Q1: What is the molecular structure of 1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone and what are its key structural features?

A1: this compound consists of a phenyl ring connected to a 1,2,4-triazole ring via an ethanone bridge. X-ray diffraction analysis revealed that the triazole and phenyl rings are nearly perpendicular to each other, with a dihedral angle of 88.72° []. This specific spatial arrangement influences the compound's interactions with other molecules and might impact its potential biological activities.

Q2: What types of intermolecular interactions have been observed for this compound in the solid state?

A2: Crystallographic studies revealed that this compound molecules interact with each other through a combination of weak forces. These include C—H⋯O and C—H⋯N hydrogen bonds, C—H⋯π contacts between triazole rings and between phenyl and triazole rings, and weak π–π interactions between the triazole and phenyl rings []. These interactions contribute to the stability and packing arrangement within the crystal lattice.

Q3: Has this compound been investigated for its potential biological activities?

A3: Yes, derivatives of this compound, specifically O-alkyl, O-aryl, and O-{Z-[1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethylidene]amino} phosphorothioates, have been synthesized and assessed for insecticidal and fungicidal activities []. Results indicated promising activity against aphids and certain fungal species. Additionally, a derivative containing a 1,3-dithiolan-2-ylidene moiety displayed notable fungicidal effects []. These findings highlight the potential of this compound class for agricultural applications.

Q4: Have any structure-activity relationship (SAR) studies been conducted on this compound derivatives?

A4: While comprehensive SAR studies are limited, research suggests that modifications to the core structure can significantly impact biological activity. For instance, introducing various substituents on the oxime group of this compound oxime led to variations in fungicidal and insecticidal activity [, ]. These observations emphasize the importance of exploring structural modifications to optimize desired biological effects.

Q5: Are there any reported synthetic routes for this compound and its derivatives?

A5: Researchers have successfully synthesized this compound derivatives through various methods. One approach involves condensing this compound oxime with different thiophosphoryl chlorides []. Another method utilizes benzoyl hydrazide and this compound as starting materials, followed by a reaction with acetic anhydride []. These established synthetic routes allow for further exploration and modification of this compound class.